Cas no 957147-02-3 (3-(4-ethoxyphenyl)prop-2-en-1-ol)
3-(4-Ethoxyphenyl)prop-2-en-1-ol is a versatile intermediate in organic synthesis, characterized by its conjugated enol structure and ethoxy-substituted aromatic ring. This compound is particularly valuable in the preparation of fine chemicals, pharmaceuticals, and functional materials due to its reactive hydroxyl and alkene functionalities. The ethoxy group enhances solubility in organic solvents, facilitating further derivatization. Its structural features make it suitable for applications such as cross-coupling reactions, Michael additions, and polymer synthesis. High purity grades are available to ensure consistent performance in sensitive reactions. Proper handling under inert conditions is recommended to preserve stability.

957147-02-3 structure
Product name:3-(4-ethoxyphenyl)prop-2-en-1-ol
3-(4-ethoxyphenyl)prop-2-en-1-ol Chemical and Physical Properties
Names and Identifiers
-
- E-p-coumaryl alcohol ethyl ether
- 3-(4-ethoxyphenyl)prop-2-en-1-ol
- 957147-02-3
- (e)-p-coumaryl alcohol ethyl ether
- 2-Propen-1-ol, 3-(4-ethoxyphenyl)-
- EN300-1853564
- SCHEMBL4630859
-
- Inchi: InChI=1S/C11H14O2/c1-2-13-11-7-5-10(6-8-11)4-3-9-12/h3-8,12H,2,9H2,1H3/b4-3+
- InChI Key: GFSWFUCBLILOSX-ONEGZZNKSA-N
Computed Properties
- Exact Mass: 178.099379685Da
- Monoisotopic Mass: 178.099379685Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 29.5Ų
3-(4-ethoxyphenyl)prop-2-en-1-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1853564-0.5g |
3-(4-ethoxyphenyl)prop-2-en-1-ol |
957147-02-3 | 0.5g |
$397.0 | 2023-09-18 | ||
Enamine | EN300-1853564-10.0g |
3-(4-ethoxyphenyl)prop-2-en-1-ol |
957147-02-3 | 10g |
$3746.0 | 2023-06-01 | ||
Enamine | EN300-1853564-10g |
3-(4-ethoxyphenyl)prop-2-en-1-ol |
957147-02-3 | 10g |
$1778.0 | 2023-09-18 | ||
Enamine | EN300-1853564-0.1g |
3-(4-ethoxyphenyl)prop-2-en-1-ol |
957147-02-3 | 0.1g |
$364.0 | 2023-09-18 | ||
Enamine | EN300-1853564-5.0g |
3-(4-ethoxyphenyl)prop-2-en-1-ol |
957147-02-3 | 5g |
$2525.0 | 2023-06-01 | ||
Enamine | EN300-1853564-1.0g |
3-(4-ethoxyphenyl)prop-2-en-1-ol |
957147-02-3 | 1g |
$871.0 | 2023-06-01 | ||
Enamine | EN300-1853564-2.5g |
3-(4-ethoxyphenyl)prop-2-en-1-ol |
957147-02-3 | 2.5g |
$810.0 | 2023-09-18 | ||
Enamine | EN300-1853564-1g |
3-(4-ethoxyphenyl)prop-2-en-1-ol |
957147-02-3 | 1g |
$414.0 | 2023-09-18 | ||
Enamine | EN300-1853564-0.05g |
3-(4-ethoxyphenyl)prop-2-en-1-ol |
957147-02-3 | 0.05g |
$348.0 | 2023-09-18 | ||
Enamine | EN300-1853564-5g |
3-(4-ethoxyphenyl)prop-2-en-1-ol |
957147-02-3 | 5g |
$1199.0 | 2023-09-18 |
3-(4-ethoxyphenyl)prop-2-en-1-ol Related Literature
-
Vinodh Rajendra,Yang Chen,Michael A. Brook Polym. Chem., 2010,1, 312-320
-
Raphaela Araujo Mantovani,Ângelo Luiz Fazani Cavallieri,Flavia Maria Netto,Rosiane Lopes Cunha Food Funct., 2013,4, 1322-1331
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4. Structural evidence for a reaction intermediate mimic in the active site of a sulfite dehydrogenase†Ahmed Djeghader,Melanie Rossotti,Saleh Abdulkarim,Frédéric Biaso,Guillaume Gerbaud,Wolfgang Nitschke,Barbara Schoepp-Cothenet,Tewfik Soulimane,Stéphane Grimaldi Chem. Commun., 2020,56, 9850-9853
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